Cas no 307496-40-8 (Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis-)

• Product Name: Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis-
• CAS No: 307496-40-8
• MF: C₂₈H₄₂Si₂
• MW: 434.804090023041
• CID: 300390
• PubChem ID: 24874349
• Update Time: 2025-07-21

Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis-
• 2-(5-bicyclo[2.2.1]hept-2-enyl)ethyl-[4-[2-(5-bicyclo[2.2.1]hept-2-enyl)ethyl-dimethylsilyl]phenyl]-dimethylsilane
• 1,4-Bis[dimethyl[2-(5-norbornen-2-yl)ethyl]silyl]benzene
• 1,4-bis[dimethyl[2-(5-norbornene-2-yl)ethyl]silyl]benzene
• 523607_ALDRICH
• AC1NO5XZ
• AG-F-01773
• CTK4G5826
• Silane,1,4-phenylenebis[(2-bicyclo[2.2.1]hept-5-en-2-ylethyl)dimethyl- (9CI)
• SureCN258402
• MFCD02093770
• DTXSID70408413
• 1,4-Bis(norbornenylethyldimethylsilyl)benzene
• 1 4-BIS(DIMETHYL(2-(5-NORBORNEN-2-YL)ET&
• 2-(2-bicyclo[2.2.1]hept-5-enyl)ethyl-[4-[2-(2-bicyclo[2.2.1]hept-5-enyl)ethyl-dimethylsilyl]phenyl]-dimethylsilane
• Bicyclo[2.2.1]hept-2-ene, 5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis-
• 307496-40-8

• MDL： MFCD02093770
• Inchi： 1S/C28H42Si2/c1-29(2,15-13-25-19-21-5-7-23(25)17-21)27-9-11-28(12-10-27)30(3,4)16-14-26-20-22-6-8-24(26)18-22/h5-12,21-26H,13-20H2,1-4H3
• InChI Key： QALLAEJZRWYAHS-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC(=CC=1)[Si](C)(C)CCC1CC2C=CC1C2)CCC1CC2C=CC1C2

Computed Properties

• Exact Mass: 434.28250441g/mol
• Monoisotopic Mass: 434.28250441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.06 g/mL at 25 °C(lit.)
• Boiling Point: 314 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5340(lit.)
• LogP: 6.72200
• Solubility: Not determined

Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis-

Recent Advances in the Study of Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis- (CAS: 307496-40-8)

In recent years, the compound Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis- (CAS: 307496-40-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique silylene-ethylene bridging, has shown promising potential in various applications, including drug delivery systems, polymer chemistry, and catalytic processes. The compound's structural complexity and functional versatility make it a subject of intense investigation, particularly in the development of novel therapeutic agents and advanced materials.

Recent studies have focused on elucidating the synthetic pathways and mechanistic insights into the formation of this compound. Researchers have employed advanced spectroscopic techniques, such as NMR and X-ray crystallography, to characterize its molecular structure and confirm the presence of the silylene-ethylene bridges. These studies have revealed that the compound exhibits remarkable stability under physiological conditions, making it a viable candidate for biomedical applications. Furthermore, its ability to form stable complexes with various metal ions has opened new avenues for its use in catalysis and material science.

One of the most notable applications of Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis- is in the design of targeted drug delivery systems. Its rigid bicyclic framework and functionalizable silylene groups allow for the attachment of therapeutic payloads, enabling precise delivery to specific tissues or cells. Recent in vitro and in vivo studies have demonstrated the compound's efficacy in enhancing the bioavailability and reducing the off-target effects of various anticancer and anti-inflammatory drugs. These findings underscore its potential as a key component in next-generation drug delivery platforms.

In addition to its biomedical applications, the compound has also been explored for its role in polymer chemistry. Its ability to act as a cross-linking agent has been leveraged to develop high-performance polymers with enhanced mechanical and thermal properties. Researchers have reported the synthesis of novel polymeric materials incorporating Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis-, which exhibit superior resistance to degradation and improved biocompatibility. These materials hold promise for use in medical implants, tissue engineering, and other advanced applications.

Despite these advancements, challenges remain in the large-scale synthesis and commercialization of this compound. Current synthetic routes often involve multi-step processes with low yields, necessitating the development of more efficient and scalable methodologies. Additionally, further studies are required to fully understand the compound's pharmacokinetics and toxicological profile, particularly in the context of its biomedical applications. Addressing these challenges will be critical to unlocking the full potential of Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis- in both research and industrial settings.

In conclusion, the compound Bicyclo[2.2.1]hept-2-ene,5,5'-[1,4-phenylenebis[(dimethylsilylene)-2,1-ethanediyl]]bis- (CAS: 307496-40-8) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and diverse applications highlight its potential to drive innovation in drug delivery, polymer chemistry, and beyond. Continued research efforts aimed at optimizing its synthesis and exploring its biological and material properties will be essential to realizing its full impact in these fields.